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Compound of Interest

Compound Name: Filapixant

Cat. No.: B607451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of Filapixant (also known as BAY 1902607), a potent and selective P2X3 receptor

antagonist. Adherence to these guidelines is crucial for ensuring the consistency and

reproducibility of experimental results.

Physicochemical Properties of Filapixant
A comprehensive understanding of Filapixant's properties is essential for its effective use in

research. The following table summarizes key data for this compound.
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Property Value Source

Synonyms BAY 1902607 [1][2][3][4]

Molecular Weight 521.56 g/mol [1]

Appearance
Solid, white to light yellow

powder

Formula C₂₄H₂₆F₃N₅O₃S

CAS Number 1948232-63-0

Solubility
DMSO: 146.67 mg/mL (281.21

mM)

Storage (Powder) -20°C for up to 3 years

Storage (Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month

Experimental Protocols
Required Materials

Filapixant powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves
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Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays.

Calculate the Required Mass:

Use the following formula to determine the mass of Filapixant needed: Mass (mg) =

Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001

L x 521.56 g/mol x 1000 = 5.22 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the calculated mass of Filapixant powder into the tube.

Dissolving the Compound:

Add the appropriate volume of high-purity DMSO to the tube. For a 10 mM stock from 5.22

mg, this would be 1 mL.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath

for short intervals until it becomes clear. It is noted that hygroscopic DMSO can

significantly impact solubility; therefore, using a newly opened bottle of DMSO is

recommended.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can lead to degradation of the compound,

aliquot the stock solution into smaller, single-use working volumes (e.g., 10-20 µL) in

sterile microcentrifuge tubes.
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Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of a Filapixant stock solution.
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Caption: Workflow for Filapixant stock solution preparation.

Signaling Pathway Context
Filapixant is a selective antagonist of the P2X3 receptor. This receptor is an ATP-gated ion

channel primarily expressed on sensory neurons. Its activation is implicated in various sensory

signaling pathways, including those related to pain and cough.

ATP

P2X3 Receptor

 Binds to

Ion Influx

 Activates

Filapixant

 Inhibits

Neuronal Depolarization

Sensory Signal

Click to download full resolution via product page

Caption: Filapixant's mechanism of action on the P2X3 signaling pathway.

Safety Precautions
Always handle Filapixant powder and its solutions in a well-ventilated area, preferably within

a chemical fume hood.
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Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

Consult the Safety Data Sheet (SDS) for Filapixant for comprehensive safety and handling

information.

Avoid inhalation of the powder or contact with skin and eyes. In case of contact, rinse

immediately with plenty of water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b607451?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

